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Compound of Interest

Compound Name: JSH-150

Cat. No.: B15584684

Get Quote

Technical Support Center: JSH-150
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the effective use of JSH-150 in long-term experiments, with a

focus on improving its stability and ensuring reliable results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for preparing JSH-150 stock solutions?

A1: It is recommended to dissolve JSH-150 powder in high-quality, anhydrous Dimethyl

Sulfoxide (DMSO) to prepare a concentrated stock solution (e.g., 10-100 mM).[1][2] To ensure

the highest solubility, use fresh DMSO, as moisture can reduce the solubility of the compound.

[1] Store the stock solution in small aliquots at -80°C to minimize freeze-thaw cycles.[1]

Q2: How should I store JSH-150 to ensure its long-term stability?

A2: Proper storage is crucial for maintaining the integrity of JSH-150. Storage conditions vary

for the powdered form and stock solutions in solvent. For detailed storage recommendations,

please refer to the table below. It is also advised to protect the compound from light.
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Q3: What is the known mechanism of action for JSH-150?

A3: JSH-150 is a highly potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[2]

[3][4][5][6][7] CDK9 is the catalytic subunit of the Positive Transcription Elongation Factor b (P-

TEFb) complex, which also comprises a cyclin partner (primarily Cyclin T1).[3][8][9] P-TEFb

plays a critical role in the regulation of gene transcription by phosphorylating the C-terminal

domain (CTD) of RNA Polymerase II (RNAP II) and negative elongation factors, leading to

productive transcript elongation.[8][9][10] By inhibiting CDK9, JSH-150 prevents this

phosphorylation, leading to a downstream suppression of the expression of anti-apoptotic

proteins like Mcl-1 and oncogenes such as c-Myc.[5][11] This ultimately results in cell cycle

arrest and apoptosis in cancer cells.[5][11]

Q4: In which cancer cell lines has JSH-150 shown anti-proliferative effects?

A4: JSH-150 has demonstrated potent anti-proliferative activity across a broad range of cancer

cell lines, including but not limited to:

Leukemia: MV4-11 (Acute Myeloid Leukemia), HL-60 (Acute Promyelocytic Leukemia),

MEC-1 (Chronic Lymphocytic Leukemia)[1]

Solid Tumors: A375 (Melanoma), A431 (Squamous Cell Carcinoma), BE(2)M17

(Neuroblastoma), GIST-T1 (Gastrointestinal Stromal Tumor), and COLO205 (Colon Cancer).

[6]
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Issue Potential Cause Recommended Solution

Loss of JSH-150 activity over

time in a multi-day experiment.

Degradation in Aqueous

Media: Small molecules can

be unstable in aqueous cell

culture media at 37°C over

extended periods.

Prepare fresh JSH-150-

containing media for each

media change. Avoid preparing

large batches of media with

JSH-150 to be used over

several days.

Light Exposure: JSH-150 may

be sensitive to light, leading to

photodegradation.

Protect cell culture plates and

media containing JSH-150

from direct light by keeping

them in the dark as much as

possible (e.g., wrap in foil, use

light-blocking plates).

pH Shift in Media: Changes in

the pH of the cell culture

medium during the experiment

can affect the stability of the

compound.

Ensure the cell culture is well-

buffered and monitor the pH of

the media, especially in dense

cultures.

Inconsistent results between

experiments.

Inconsistent Stock Solution:

Repeated freeze-thaw cycles

of the DMSO stock solution

can lead to precipitation and a

decrease in the effective

concentration.

Aliquot the JSH-150 stock

solution into single-use

volumes to avoid multiple

freeze-thaw cycles.

Variable DMSO Quality: Using

DMSO that has absorbed

moisture can lead to

incomplete dissolution of JSH-

150.

Use fresh, anhydrous DMSO

for preparing stock solutions.

Precipitation of JSH-150 in cell

culture media.

Poor Solubility in Aqueous

Media: JSH-150 is soluble in

DMSO but has limited solubility

in aqueous solutions. The final

DMSO concentration in the

Ensure the final concentration

of DMSO in the cell culture

medium is kept constant

across all experimental

conditions and is at a level that
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media might be too low to

maintain solubility.

is non-toxic to the cells but

sufficient to maintain JSH-150

in solution. Pre-dilute the JSH-

150 stock in a small volume of

media before adding it to the

final culture volume and mix

thoroughly.

Data Presentation
Table 1: JSH-150 Storage and Stability
Recommendations

Form
Storage

Temperature
Duration Key Considerations

Powder -20°C Up to 3 years
Store in a dry, dark

environment.[1][11]

Stock Solution in

DMSO
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C Up to 1 month
Suitable for shorter-

term storage.[1]

0 - 4°C Days to weeks
For very short-term

storage.[11]

Working Solution (in

media)
37°C Hours

It is highly

recommended to

prepare fresh for each

experiment.

Table 2: JSH-150 In Vitro Activity
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Parameter Value Target/Cell Line

IC₅₀ 1 nM
CDK9 (biochemical assay)[2]

[5][6][7]

GI₅₀ 0.002 - 0.044 µM

Various solid tumor cell lines

(e.g., A375, A431, COLO205)

[6]

GI₅₀ Single to double-digit nM
Leukemia cell lines (e.g., AML,

CLL)[6]

Experimental Protocols
Protocol 1: General Cell-Based Proliferation Assay

Cell Seeding: Plate cells in a 96-well plate at a density appropriate for the specific cell line to

allow for logarithmic growth over the course of the experiment. Allow cells to adhere

overnight.

JSH-150 Preparation: Prepare a series of dilutions of JSH-150 in complete cell culture

medium from a freshly thawed aliquot of the DMSO stock solution. Include a vehicle control

(DMSO) at the same final concentration as the highest JSH-150 concentration.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of JSH-150 or vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, 72 hours).

For long-term experiments, replace the medium with freshly prepared JSH-150-containing

medium every 24-48 hours.

Viability Assessment: At the end of the incubation period, assess cell viability using a

standard method such as MTT, MTS, or a cell counting-based assay.

Data Analysis: Calculate the half-maximal growth inhibition concentration (GI₅₀) by fitting the

dose-response data to a sigmoidal curve.
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Protocol 2: Western Blot Analysis of Downstream
Targets

Cell Treatment: Plate cells in 6-well plates and allow them to adhere. Treat the cells with

JSH-150 at the desired concentration and for the specified time (e.g., 2-24 hours).

Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer

containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-

PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

Immunoblotting: Block the membrane and then incubate with primary antibodies against

target proteins (e.g., phospho-RNA Pol II (Ser2), Mcl-1, c-Myc) and a loading control (e.g.,

GAPDH, β-actin).

Detection: After washing, incubate the membrane with the appropriate HRP-conjugated

secondary antibody and visualize the protein bands using an enhanced chemiluminescence

(ECL) detection system.
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Caption: JSH-150 inhibits the P-TEFb complex, preventing transcriptional elongation and

promoting apoptosis.
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Caption: A generalized workflow for in vitro experiments using JSH-150.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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